2-((6-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide

• IUPAC Name: 2-[[6-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• InChI: InChI=1S/C21H16ClN5O3S/c22-14-3-1-13(2-4-14)16-6-8-19-24-25-21(27(19)26-16)31-12-20(28)23-15-5-7-17-18(11-15)30-10-9-29-17/h1-8,11H,9-10,12H2,(H,23,28)
• InChI Key: VRLDQJUODSEXOL-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CSC3=NN=C4N3N=C(C=C4)C5=CC=C(C=C5)Cl
• Molecular Formula: C21H16ClN5O3S
• Molecular Weight: 453.9 g/mol

Description

2-((6-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide is a useful research compound. Its molecular formula is C21H16ClN5O3S and its molecular weight is 453.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity

The synthesis of condensed bridgehead nitrogen heterocyclic systems, including triazolo[4,3-b]pyridazine derivatives, has been extensively studied. These compounds have been characterized based on elemental analysis and spectral data. Their antibacterial, antifungal, and antitubercular activities have been evaluated, showing potential as bioactive compounds (Shiradkar & Kale, 2006).

Structure Analysis and Theoretical Studies

Research on pyridazine analogs emphasizes their significant pharmaceutical importance. Structural elucidation through spectroscopic techniques and the synthesis of specific pyridazine compounds have been explored, with their structures confirmed by XRD technique. These studies provide insights into the chemical and physical properties of such compounds (Sallam et al., 2021).

Molecular Docking and In Vitro Screening

A series of novel pyridine and fused pyridine derivatives have been synthesized and subjected to in silico molecular docking screenings. The antibacterial and antioxidant activities of these compounds have been evaluated, suggesting their potential in pharmaceutical applications (Flefel et al., 2018).

Biological Assessment

The synthesis and biological assessment of compounds incorporating 1,2,4-triazole and oxadiazol cycles have shown a variety of interesting biological properties. These studies aim to develop novel compounds with enhanced biological activity, contributing to the fields of medicinal chemistry and drug design (Karpina et al., 2019).

Antioxidant and Antimicrobial Activities

The synthesis and evaluation of heterocycles incorporating a thiadiazole moiety have been explored for their insecticidal assessment against the cotton leafworm, Spodoptera littoralis. This research highlights the potential of these compounds as bioactive agents in agricultural applications (Fadda et al., 2017).

Mechanism of Action

Target of Action

Similar compounds with a [1,2,4]triazolo[4,3-b]pyridazine core have been reported to interact with dna

Biochemical Pathways

Dna intercalators can affect numerous biochemical pathways by disrupting dna replication and transcription, leading to cell cycle arrest and apoptosis

Result of Action

Dna intercalators typically induce cytotoxic effects, leading to cell death . This is often utilized in the development of anticancer drugs.